Cas no 851131-29-8 (N-(3-chloro-4-methylphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851131-29-8
• MF: C₁₉H₁₈ClN₃OS
• MW: 371.883721828461
• CID: 5876627
• PubChem ID: 5190526
• Update Time: 2023-11-21

N-(3-chloro-4-methylphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-chloro-4-methylphenyl)-2-[[1-(3-methylphenyl)-1H-imidazol-2-yl]thio]-
• F0599-0094
• N-(3-chloro-4-methylphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide
• 851131-29-8
• EU-0091232
• N-(3-chloro-4-methylphenyl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• N-(3-chloro-4-methylphenyl)-2-{[1-(3-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• AKOS002052177
• N-(3-chloro-4-methylphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C19H18ClN3OS/c1-13-4-3-5-16(10-13)23-9-8-21-19(23)25-12-18(24)22-15-7-6-14(2)17(20)11-15/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： HLFPTDXBDVMGRI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CSC1N(C2=CC=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 371.0859111g/mol
• Monoisotopic Mass: 371.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 12?+-.0.70(Predicted)